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Compound of Interest

Compound Name: 2-Chlorodecane

Cat. No.: B13024903 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-chlorodecane, a secondary alkyl

halide. While specific research applications for this compound are not extensively documented

in publicly available literature, this guide extrapolates its chemical behavior and potential utility

based on the established principles of organic chemistry and the known reactivity of similar

long-chain halogenated alkanes. The information presented herein is intended to support

researchers in understanding its fundamental properties and to provide a basis for potential

synthetic applications.

Core Chemical and Physical Properties
2-Chlorodecane is a chlorinated derivative of the ten-carbon alkane, decane. Its physical and

chemical properties are summarized below.
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Property Value Reference(s)

CAS Number 1002-56-8 [1]

Molecular Formula C₁₀H₂₁Cl [1]

Molecular Weight 176.72 g/mol [1]

Appearance Colorless Liquid (presumed)

Boiling Point 174 °C

Melting Point -30 °C

Density 0.73 g/cm³ at 25 °C

Water Solubility Insoluble (presumed) [2]

Synonyms
2-Decyl chloride, (+/-)-2-

Chlorodecane
[1]

Synthesis and Reactivity
As a secondary alkyl halide, 2-chlorodecane can be synthesized from and participate in a

variety of organic reactions. The following sections outline representative experimental

protocols.

Illustrative Synthesis of 2-Chlorodecane from 2-Decanol
While a specific protocol for the synthesis of 2-chlorodecane is not readily available, a

common method for the preparation of alkyl chlorides from secondary alcohols involves the use

of a chlorinating agent. The following is a representative protocol adapted from the synthesis of

1-chlorodecane.[3]

Reaction:

Experimental Protocol:

Reaction Setup: In a fume hood, a 250 mL round-bottom flask equipped with a magnetic

stirrer, a reflux condenser, and a gas outlet connected to a trap containing an aqueous

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/2-Chlorodecane
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chlorodecane
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chlorodecane
https://www.fishersci.be/chemicalProductData_uk/wercs?itemCode=10177583&lang=EN
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chlorodecane
https://www.benchchem.com/product/b13024903?utm_src=pdf-body
https://www.benchchem.com/product/b13024903?utm_src=pdf-body
https://www.benchchem.com/product/b13024903?utm_src=pdf-body
https://www.sciencemadness.org/whisper/files.php?pid=647517&aid=83983
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13024903?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


solution of sodium hydroxide is charged with 2-decanol (1 equivalent). Anhydrous diethyl

ether is added as a solvent.

Addition of Reagent: The flask is cooled in an ice bath, and thionyl chloride (SOCl₂, 1.2

equivalents) is added dropwise with stirring over 30 minutes.

Reaction: After the addition is complete, the reaction mixture is allowed to warm to room

temperature and then heated to reflux for 2 hours.

Work-up: The reaction mixture is cooled to room temperature, and the solvent is removed

under reduced pressure. The residue is carefully poured into ice-water and extracted with

diethyl ether.

Purification: The organic layer is washed with a saturated aqueous solution of sodium

bicarbonate, then with brine, and dried over anhydrous magnesium sulfate. The solvent is

removed by rotary evaporation, and the crude 2-chlorodecane is purified by fractional

distillation under reduced pressure.

Reactivity and Potential Applications
2-Chlorodecane is expected to undergo reactions typical of secondary alkyl halides, primarily

nucleophilic substitution and elimination reactions.

2-Chlorodecane can react with a variety of nucleophiles to form new carbon-heteroatom or

carbon-carbon bonds.[4][5][6][7] As a secondary halide, it can proceed through either an S_N1

or S_N2 mechanism, depending on the reaction conditions.[4][5][6]

Illustrative Protocol: Synthesis of an Ether via Williamson Ether Synthesis

Preparation of Alkoxide: Sodium hydride (1.1 equivalents) is carefully added to a solution of

a primary alcohol (e.g., ethanol, 1 equivalent) in anhydrous tetrahydrofuran (THF) under an

inert atmosphere.

Reaction: To the resulting sodium ethoxide solution, 2-chlorodecane (1 equivalent) is

added, and the mixture is heated to reflux until the reaction is complete (monitored by TLC or

GC).
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Work-up and Purification: The reaction is quenched by the slow addition of water. The

product is extracted with diethyl ether, and the organic layer is washed with brine, dried over

anhydrous sodium sulfate, and concentrated. The resulting ether can be purified by column

chromatography.

2-Chlorodecane can be used to prepare a Grignard reagent, which is a powerful nucleophile

for the formation of new carbon-carbon bonds.[8][9][10][11][12]

Illustrative Protocol: Preparation of a Tertiary Alcohol

Grignard Reagent Formation: In a flame-dried, three-necked flask under an inert

atmosphere, magnesium turnings (1.2 equivalents) are stirred in anhydrous diethyl ether. A

solution of 2-chlorodecane (1 equivalent) in anhydrous diethyl ether is added dropwise to

initiate the reaction. The mixture is then refluxed for 1 hour to ensure complete formation of

the Grignard reagent.

Reaction with a Ketone: The Grignard solution is cooled in an ice bath, and a solution of a

ketone (e.g., acetone, 1 equivalent) in anhydrous diethyl ether is added dropwise. The

reaction mixture is stirred at room temperature for 2 hours.

Work-up and Purification: The reaction is quenched by the slow addition of a saturated

aqueous solution of ammonium chloride. The product is extracted with diethyl ether, and the

organic layer is washed with brine, dried, and concentrated. The tertiary alcohol is then

purified by column chromatography.

Safety and Handling
Detailed toxicological data for 2-chlorodecane is not readily available. However, based on the

safety information for its isomer, 1-chlorodecane, and general knowledge of alkyl halides, the

following precautions should be taken:

Flammability: May be a combustible liquid.[2] Keep away from heat, sparks, and open

flames.

Irritation: Expected to be a skin and eye irritant.[13]
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Toxicity: May be harmful if swallowed or inhaled. The substance is considered very toxic to

aquatic life with long-lasting effects.[13]

Handling: Handle in a well-ventilated fume hood. Wear appropriate personal protective

equipment (PPE), including safety goggles, chemical-resistant gloves, and a lab coat.

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from

incompatible materials such as strong oxidizing agents.

Signaling Pathways and Biological Activity
There is no information in the searched literature to suggest that 2-chlorodecane is involved in

any specific biological signaling pathways. As a simple alkyl halide, it is not expected to have

specific interactions with biological receptors or enzymes in the manner of a targeted drug

molecule. Its biological effects are more likely to be related to general toxicity due to its

alkylating nature or disruption of cell membranes.
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Caption: Synthesis of 2-Chlorodecane from 2-Decanol.

Grignard Reaction Workflow
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Caption: Grignard Reaction of 2-Chlorodecane with a Ketone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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